![molecular formula C11H10N2O2S B6145698 2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid CAS No. 762287-55-8](/img/no-structure.png)
2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid
Overview
Description
2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid (2-MTA) is a synthetic compound that has been studied for its potential applications in scientific research. It is a versatile compound with a wide range of applications in biochemical, physiological, and laboratory experiments.
Mechanism of Action
The exact mechanism of action of 2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid is not fully understood. However, it is believed to interact with enzymes and other proteins in the cell, resulting in changes in their activity. It may also interact with other molecules in the cell, such as nucleic acids, to alter their function.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in signal transduction pathways, leading to changes in gene expression and other cellular processes. It has also been shown to inhibit the activity of certain metabolic pathways, leading to changes in the metabolism of various compounds. In addition, it has been shown to affect the activity of certain hormones and neurotransmitters, leading to changes in behavior and cognition.
Advantages and Limitations for Lab Experiments
2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize. It is also stable and can be stored for long periods of time without significant degradation. However, it is also toxic and should be handled with care. In addition, it is not always easy to control the concentration of this compound in a reaction, which can affect the results of the experiment.
Future Directions
There are several potential future directions for the study of 2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid. It could be further studied for its potential applications in drug development and other biomedical research. It could also be studied to better understand its mechanism of action and its effects on various metabolic pathways. In addition, it could be studied to identify new compounds that can be synthesized using this compound as a starting material. Finally, it could be studied to identify new uses for this compound in laboratory experiments.
Synthesis Methods
2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid can be synthesized using a variety of methods. The most common method is the reaction of 4-methylphenylamine with thiophosgene in the presence of a base catalyst. This reaction yields this compound as the main product, along with other by-products. The reaction can be optimized by adjusting the reaction temperature, catalyst concentration, and other parameters.
Scientific Research Applications
2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid has been studied for its potential applications in scientific research. It has been used as a reagent in various chemical reactions, such as the synthesis of heterocyclic compounds and the synthesis of organic polymers. It has also been used as an inhibitor of enzymes, such as tyrosine kinases and kinases involved in signal transduction pathways. In addition, it has been used in the preparation of inhibitors of metabolic pathways and in the synthesis of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid involves the reaction of 4-methylbenzenamine with thiourea to form 2-[(4-methylphenyl)amino]-1,3-thiazole. This intermediate is then reacted with chloroacetic acid to form the final product, 2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid.", "Starting Materials": [ "4-methylbenzenamine", "thiourea", "chloroacetic acid" ], "Reaction": [ "Step 1: 4-methylbenzenamine is reacted with thiourea in the presence of a suitable solvent and catalyst to form 2-[(4-methylphenyl)amino]-1,3-thiazole.", "Step 2: The intermediate 2-[(4-methylphenyl)amino]-1,3-thiazole is then reacted with chloroacetic acid in the presence of a suitable solvent and catalyst to form the final product, 2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid.", "Step 3: The product is then purified using standard techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
762287-55-8 |
Molecular Formula |
C11H10N2O2S |
Molecular Weight |
234.3 |
Purity |
95 |
Origin of Product |
United States |
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